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molecular formula C8H12N2O2 B1428576 1H-Imidazole-2-propanoic acid, 1-methyl-, methyl ester CAS No. 869846-77-5

1H-Imidazole-2-propanoic acid, 1-methyl-, methyl ester

Cat. No. B1428576
CAS RN: 869846-77-5
M. Wt: 168.19 g/mol
InChI Key: AFTLZPPPLWNJKU-UHFFFAOYSA-N
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Patent
US07714010B2

Procedure details

(E)-3-(1-Methyl-1H-imidazol-2-yl)-acrylic acid methyl ester (0.86 g) is dissolved in MeOH (10 ml) and hydrogenated at 3 bar at RT for 2 h using Pd/C (10%, 0.1 g) as catalyst. After filtration and evaporation of the solvent the compound (0.87 g) is obtained.
Name
(E)-3-(1-Methyl-1H-imidazol-2-yl)-acrylic acid methyl ester
Quantity
0.86 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Pd/C
Quantity
0.1 g
Type
catalyst
Reaction Step Two
Name
3-(1-Methyl-1H-imidazol-2-yl)-propionic acid methyl ester

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:12])/[CH:4]=[CH:5]/[C:6]1[N:7]([CH3:11])[CH:8]=[CH:9][N:10]=1>CO.[Pd]>[CH3:1][O:2][C:3](=[O:12])[CH2:4][CH2:5][C:6]1[N:7]([CH3:11])[CH:8]=[CH:9][N:10]=1

Inputs

Step One
Name
(E)-3-(1-Methyl-1H-imidazol-2-yl)-acrylic acid methyl ester
Quantity
0.86 g
Type
reactant
Smiles
COC(\C=C\C=1N(C=CN1)C)=O
Name
MeOH
Quantity
10 mL
Type
solvent
Smiles
CO
Step Two
Name
Pd/C
Quantity
0.1 g
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
After filtration and evaporation of the solvent the compound (0.87 g)
CUSTOM
Type
CUSTOM
Details
is obtained

Outcomes

Product
Name
3-(1-Methyl-1H-imidazol-2-yl)-propionic acid methyl ester
Type
Smiles
COC(CCC=1N(C=CN1)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.